Cas no 1806797-79-4 (6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine)

6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a fluorinated pyridine derivative with a versatile reactive profile, featuring multiple functional groups that enhance its utility in synthetic chemistry. The presence of chloromethyl, difluoromethyl, and trifluoromethyl substituents offers distinct reactivity for nucleophilic substitution and cross-coupling reactions, making it valuable for constructing complex fluorinated heterocycles. Its amino group further enables derivatization, facilitating applications in pharmaceuticals and agrochemicals. The compound's fluorine-rich structure contributes to improved metabolic stability and bioavailability in drug development. Suitable for controlled functionalization, it serves as a key intermediate in medicinal chemistry and material science, where selective fluorination is critical.
6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine structure
1806797-79-4 structure
Product Name:6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
CAS No:1806797-79-4
MF:C8H6ClF5N2
MW:260.591658115387
CID:4810453
Update Time:2025-10-29

6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

    • 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
    • Inchi: 1S/C8H6ClF5N2/c9-2-4-3(7(10)11)1-5(15)16-6(4)8(12,13)14/h1,7H,2H2,(H2,15,16)
    • InChI Key: PIUYRQMWBQAMAK-UHFFFAOYSA-N
    • SMILES: ClCC1C(C(F)(F)F)=NC(=CC=1C(F)F)N

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 235
  • XLogP3: 2.4
  • Topological Polar Surface Area: 38.9

6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029064706-1g
6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine
1806797-79-4 97%
1g
$1,549.60 2022-03-31

6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine Related Literature

Additional information on 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine

Introduction to 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806797-79-4)

6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural and functional properties. This compound, identified by its CAS number 1806797-79-4, represents a sophisticated blend of fluorinated and chlorinated substituents, which contribute to its reactivity and potential applications in drug discovery and synthesis.

The molecular structure of this pyridine derivative is characterized by the presence of an amino group at the 6-position, a chloromethyl group at the 3-position, a difluoromethyl group at the 4-position, and a trifluoromethyl group at the 2-position. Such a combination of substituents makes it a versatile intermediate in organic synthesis, particularly in the development of novel therapeutic agents. The electron-withdrawing nature of the fluorine atoms enhances the electrophilicity of the pyridine ring, facilitating various chemical transformations that are essential for medicinal chemistry applications.

In recent years, there has been a growing interest in fluorinated pyridines due to their enhanced metabolic stability, improved bioavailability, and increased binding affinity to biological targets. The presence of multiple fluorine atoms in 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine makes it an attractive candidate for designing molecules with optimized pharmacokinetic profiles. This compound has been explored in various research settings as a building block for more complex pharmacophores, demonstrating its potential in addressing unmet medical needs.

One of the most compelling aspects of this compound is its utility in the synthesis of kinase inhibitors, which are critical in the treatment of cancers and inflammatory diseases. The chloromethyl and amino groups provide reactive sites for further functionalization, allowing chemists to attach various pharmacological moieties that can modulate enzyme activity. For instance, recent studies have shown that derivatives of this compound exhibit inhibitory effects on specific kinases by leveraging their ability to form stable complexes with ATP-binding pockets.

The difluoromethyl and trifluoromethyl groups contribute to the lipophilicity and metabolic stability of the resulting drug candidates. These substituents are well-documented for their ability to improve drug-like properties such as solubility, permeability, and resistance to enzymatic degradation. As a result, 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine has become a focal point in high-throughput screening campaigns aimed at identifying novel therapeutic agents.

Moreover, the compound's structural features make it suitable for exploring novel synthetic pathways that could lead to more efficient and sustainable drug development processes. Researchers have been particularly interested in developing catalytic methods that can selectively modify specific positions on the pyridine ring without affecting other functional groups. Such advancements would not only streamline the synthesis but also reduce waste, aligning with green chemistry principles.

Another area where this compound has shown promise is in the development of antimicrobial agents. The unique combination of electron-withdrawing groups enhances its ability to interact with bacterial enzymes and cell wall components, leading to potent antibacterial activity. Preliminary experiments have indicated that certain derivatives exhibit significant efficacy against multidrug-resistant strains, highlighting their potential as alternatives to conventional antibiotics.

The role of computational chemistry in optimizing derivatives of 6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine cannot be overstated. Advanced modeling techniques have enabled researchers to predict binding affinities, metabolic pathways, and potential side effects before conducting expensive wet-lab experiments. This approach has significantly reduced the time and resources required for drug discovery, making it an indispensable tool in modern pharmaceutical research.

In conclusion,6-Amino-3-(chloromethyl)-4-(difluoromethyl)-2-(trifluoromethyl)pyridine (CAS No. 1806797-79-4) represents a promising scaffold for developing next-generation therapeutics. Its unique structural features and versatility in synthetic chemistry make it an invaluable asset in medicinal chemistry research. As our understanding of biological targets continues to evolve, compounds like this will play an increasingly critical role in addressing complex diseases through innovative drug design strategies.

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hubei Cuiyuan Biotechnology Co.,Ltd
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd